Cas no 1806889-20-2 (Methyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-carboxylate)

• Product Name: Methyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-carboxylate
• CAS No: 1806889-20-2
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4856680
• Update Time: 2025-10-28

Methyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-4-3-5(12)13-7(9(14)15-2)6(4)8(10)11/h3,8H,1-2H3,(H2,12,13)
• InChI Key： IQFKYGFGEMZDTQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC(=CC=1C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-carboxylate

Methyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806889-20-2): A Comprehensive Overview

Methyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806889-20-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including an amino group, a difluoromethyl moiety, and a methyl substituent, which contribute to its diverse chemical properties and potential biological activities.

The 6-amino group in the compound's name is a critical feature that enhances its reactivity and interaction with biological targets. This amino group can participate in hydrogen bonding, making it a valuable component in the design of drugs that require specific binding interactions with proteins or nucleic acids. The presence of the 3-(difluoromethyl) group adds another layer of complexity to the molecule, influencing its metabolic stability and pharmacokinetic profile. Difluoromethyl groups are often incorporated into drug molecules to improve their bioavailability and resistance to metabolic degradation.

The 4-methyl substituent further modifies the electronic properties of the molecule, affecting its overall solubility and reactivity. These structural elements collectively contribute to the compound's potential as a building block for more complex drug candidates. In recent years, there has been growing interest in pyridine derivatives due to their wide range of biological activities. Pyridine-based compounds have been explored for their roles in treating various diseases, including infectious diseases, cancer, and neurological disorders.

Recent studies have highlighted the importance of Methyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-carboxylate in the development of antiviral agents. The unique combination of functional groups in this compound makes it a promising candidate for inhibiting viral proteases and polymerases, which are essential for viral replication. For instance, research has shown that pyridine derivatives can effectively interfere with the replication cycle of viruses by targeting key enzymes involved in viral protein synthesis. This has opened up new avenues for the development of antiviral drugs that are less susceptible to resistance mechanisms.

In addition to its antiviral potential, this compound has also been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and cardiovascular conditions. Studies have demonstrated that certain pyridine derivatives can modulate inflammatory pathways by inhibiting key signaling molecules such as NF-κB and MAPK. The presence of the amino and difluoromethyl groups in Methyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-carboxylate may contribute to its ability to interfere with these inflammatory pathways, making it a valuable candidate for therapeutic intervention.

The pharmacokinetic properties of Methyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-carboxylate are another area of interest. The compound's solubility, bioavailability, and metabolic stability are critical factors that determine its efficacy as a drug candidate. The methyl and difluoromethyl groups can influence these properties by affecting the molecule's lipophilicity and metabolic clearance rates. Researchers are actively exploring ways to optimize these properties through structural modifications, which could enhance the compound's therapeutic potential.

One of the most exciting aspects of Methyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-carboxylate is its versatility as a scaffold for drug discovery. Its unique structural features make it a valuable starting point for designing novel compounds with improved pharmacological profiles. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully used in high-throughput screening campaigns to identify lead compounds for further development.

The synthesis of Methyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as cross-coupling reactions and fluorination methods are often employed to construct the desired molecular framework efficiently. The availability of high-quality starting materials and well-established synthetic protocols is crucial for ensuring reproducibility and scalability in the production process.

In conclusion, Methyl 6-amino-3-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806889-20-2) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new applications for this compound, particularly in the areas of antiviral and anti-inflammatory treatments. As our understanding of its chemical properties and biological effects grows, so too does its potential as a key component in future drug development efforts.